Cas no 1629052-43-2 (1-(5-bromopyrimidin-2-yl)ethane-1,2-diol)

• Product Name: 1-(5-bromopyrimidin-2-yl)ethane-1,2-diol
• CAS No: 1629052-43-2
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• CID: 6268407
• PubChem ID: 130836897
• Update Time: 2024-01-11

1-(5-bromopyrimidin-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyrimidin-2-yl)ethane-1,2-diol
• SCHEMBL22389968
• EN300-1897931
• 1629052-43-2

• Inchi： 1S/C6H7BrN2O2/c7-4-1-8-6(9-2-4)5(11)3-10/h1-2,5,10-11H,3H2
• InChI Key： HCTQZRPCBYHBHR-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(CO)O)=NC=1

Computed Properties

• Exact Mass: 217.96909g/mol
• Monoisotopic Mass: 217.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.2Ų